4-fluoro-3-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide

• IUPAC Name: 4-fluoro-3-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C12H14FN3O3S/c1-16-9(5-6-14-16)8-15-20(17,18)10-3-4-11(13)12(7-10)19-2/h3-7,15H,8H2,1-2H3
• InChI Key: APVZMZYFMQGFAP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CNS(=O)(=O)C2=CC(=C(C=C2)F)OC
• Molecular Formula: C12H14FN3O3S
• Molecular Weight: 299.32 g/mol

Description

4-fluoro-3-methoxy-N-[(2-methylpyrazol-3-yl)methyl]benzenesulfonamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as FMMPB or 4-FMMPB and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 4-FMMPB is not fully understood. However, studies have shown that this compound can bind to the sigma-1 receptor and modulate its activity. The sigma-1 receptor is known to be involved in various physiological processes such as calcium signaling, oxidative stress, and protein folding. Modulation of the sigma-1 receptor activity by 4-FMMPB may have downstream effects on these processes, leading to potential therapeutic applications.
Biochemical and Physiological Effects:
Studies have shown that 4-FMMPB can modulate the activity of the sigma-1 receptor and may have potential therapeutic applications in various diseases such as depression, anxiety, and neuropathic pain. However, the biochemical and physiological effects of 4-FMMPB are not fully understood. Further studies are needed to elucidate the specific effects of this compound on various physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using 4-FMMPB in lab experiments is its potential therapeutic applications. This compound may have potential in the development of drugs for various diseases such as depression, anxiety, and neuropathic pain. However, one limitation of using 4-FMMPB in lab experiments is the lack of understanding of its specific effects on various physiological processes. Further studies are needed to fully understand the potential advantages and limitations of using this compound in lab experiments.

Future Directions

There are several future directions for research on 4-FMMPB. One direction is to further elucidate the mechanism of action of this compound and its specific effects on various physiological processes. Another direction is to explore the potential therapeutic applications of 4-FMMPB in various diseases such as depression, anxiety, and neuropathic pain. Additionally, further studies are needed to fully understand the advantages and limitations of using this compound in lab experiments. Overall, research on 4-FMMPB has the potential to lead to the development of new drugs for various diseases and advance our understanding of the sigma-1 receptor and its role in physiological processes.

Synthesis Methods

The synthesis of 4-FMMPB has been achieved using different methods. One of the methods involves the reaction of 4-fluoro-3-methoxybenzenesulfonyl chloride with 2-methylpyrazole in the presence of a base. Another method involves the reaction of 4-fluoro-3-methoxybenzenesulfonyl chloride with 2-methylpyrazole followed by the addition of sodium methoxide. These methods have been reported to yield 4-FMMPB in good yields.

Scientific Research Applications

4-FMMPB has been studied for its potential applications in scientific research. This compound has been reported to have affinity for the sigma-1 receptor, which is a protein that is involved in various physiological processes such as pain, cognition, and mood regulation. Studies have shown that 4-FMMPB can modulate the activity of the sigma-1 receptor and may have potential therapeutic applications in various diseases such as depression, anxiety, and neuropathic pain.